Cas no 1235566-58-1 (3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol structure
1235566-58-1 structure
Product Name:3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
CAS No:1235566-58-1
MF:C15H23BO4
MW:278.151725053787
CID:2134892
PubChem ID:72219392
Update Time:2025-04-21

3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • 3-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • 1235566-58-1
    • 3-(propan-2-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • DA-23497
    • CS-0120350
    • MB15142
    • Inchi: 1S/C15H23BO4/c1-10(2)18-13-8-11(7-12(17)9-13)16-19-14(3,4)15(5,6)20-16/h7-10,17H,1-6H3
    • InChI Key: MHPMIVZMCDBNSE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=C(C=2)OC(C)C)O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 278.1689394Da
  • Monoisotopic Mass: 278.1689394Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9Ų

3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM555970-1g
3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
1235566-58-1 95%+
1g
$3346 2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1190990-1g
3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
1235566-58-1 98%
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¥26098.00 2024-08-09
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